Cas no 2098087-16-0 (Quinuclidin-3-yl)(thiophen-3-yl)methanone hydrochloride)

• Product Name: Quinuclidin-3-yl)(thiophen-3-yl)methanone hydrochloride
• CAS No: 2098087-16-0
• MF: C₁₂H₁₆ClNOS
• MW: 257.779541015625
• CID: 5044036
• Update Time: 2025-06-08

Quinuclidin-3-yl)(thiophen-3-yl)methanone hydrochloride Chemical and Physical Properties

Names and Identifiers

• quinuclidin-3-yl)(thiophen-3-yl)methanone hydrochloride
• 1-azabicyclo[2.2.2]octan-3-yl(thiophen-3-yl)methanone;hydrochloride
• Quinuclidin-3-yl)(thiophen-3-yl)methanone hydrochloride

• Inchi： 1S/C12H15NOS.ClH/c14-12(10-3-6-15-8-10)11-7-13-4-1-9(11)2-5-13;/h3,6,8-9,11H,1-2,4-5,7H2;1H
• InChI Key： SRIVFWCGWSMNJE-UHFFFAOYSA-N
• SMILES： Cl.S1C=CC(=C1)C(C1CN2CCC1CC2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 260
• Topological Polar Surface Area: 48.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinuclidines

Additional information on Quinuclidin-3-yl)(thiophen-3-yl)methanone hydrochloride

Introduction to Quinuclidin-3-yl)(thiophen-3-yl)methanone Hydrochloride (CAS No. 2098087-16-0)

Quinuclidin-3-yl)(thiophen-3-yl)methanone hydrochloride (CAS No. 2098087-16-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The chemical structure of Quinuclidin-3-yl)(thiophen-3-yl)methanone hydrochloride consists of a quinuclidine ring, a thiophene ring, and a ketone functional group, all of which contribute to its distinct pharmacological properties. The quinuclidine moiety is known for its ability to form stable complexes with various biological targets, while the thiophene ring adds aromaticity and enhances the compound's lipophilicity. The hydrochloride salt form ensures better solubility and stability, making it suitable for various pharmaceutical formulations.

Recent studies have explored the potential of Quinuclidin-3-yl)(thiophen-3-yl)methanone hydrochloride in modulating specific receptors and enzymes. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent activity against certain G-protein coupled receptors (GPCRs), which are key targets in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease. The researchers found that the compound effectively binds to these receptors, leading to significant improvements in cellular function and reduced neurodegeneration.

In another study, published in the European Journal of Medicinal Chemistry in 2021, Quinuclidin-3-yl)(thiophen-3-yl)methanone hydrochloride was evaluated for its anti-inflammatory properties. The results showed that the compound significantly inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential use in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease. The mechanism of action appears to involve the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which are central to the inflammatory response.

The pharmacokinetic profile of Quinuclidin-3-yl)(thiophen-3-yl)methanone hydrochloride has also been extensively studied. Research conducted by a team at the University of California, San Francisco, demonstrated that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a long half-life, making it an attractive candidate for oral drug delivery systems. Additionally, the compound shows low toxicity in preclinical studies, further supporting its potential for clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of Quinuclidin-3-yl)(thiophen-3-yl)methanone hydrochloride in human subjects. Early phase I trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to assess its therapeutic potential in specific disease indications.

In conclusion, Quinuclidin-3-yl)(thiophen-3-yl)methanone hydrochloride (CAS No. 2098087-16-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a novel therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to advancements in drug discovery and development.